ALUMINUM SESQUICHLOROHYDRATE

Specification

• CAS No.: 173763-15-0
• Molecular Formula: AlClH3O2+
• Molecular Weight: 97.46 g/mol
• IUPAC Name: aluminum;chloride;hydroxide;hydrate
• Standard InChI: InChI=1S/Al.ClH.2H2O/h;1H;2*1H2/q+3;;;/p-2
• Standard InChI Key: YCLAMANSVUJYPT-UHFFFAOYSA-L
• Canonical SMILES: O.[OH-].[Al+3].[Cl-]

Introduction

CHEMICAL IDENTITY AND STRUCTURE

Aluminum sesquichlorohydrate belongs to a family of aluminum chloride hydroxide compounds with varying aluminum-to-chloride ratios. It is classified as a basic aluminum chloride salt with specific structural and chemical properties.

Chemical Nomenclature and Identification

Aluminum sesquichlorohydrate is formally known as tetraaluminium trichloride nonahydroxide. The compound is recognized in the International Nomenclature of Cosmetic Ingredients (INCI) nomenclature system as "aluminum sesquichlorohydrate".

Table 1: Chemical Identification Parameters

Parameter	Value
Chemical Name	Tetraaluminium trichloride nonahydroxide
CAS Number	11089-92-2
INCI Name	Aluminum sesquichlorohydrate
Molecular Formula	Al4Cl3H9O9
Molecular Weight	367.35 g/mol

Structural Composition

The molecular structure of aluminum sesquichlorohydrate represents a complex arrangement of aluminum atoms coordinated with chloride and hydroxide groups. The aluminum-to-chloride atomic ratio typically ranges between 1.26:1 and 1.90:1, distinguishing it from other aluminum chlorohydrate compounds. This specific ratio contributes to its unique functional properties in various applications.

PHYSICAL AND CHEMICAL PROPERTIES

Physical Characteristics

Aluminum sesquichlorohydrate typically appears as a white to off-white solid or as an aqueous solution depending on its formulation. Its physical properties make it suitable for incorporation into various product formulations, particularly personal care products.

Chemical Behavior

The compound demonstrates several key chemical behaviors that contribute to its effectiveness:

• Hydrolysis reactions in aqueous environments

• Formation of complexes with organic molecules

• Interaction with proteins, particularly those found in sweat glands

• pH-dependent activity, typically effective in the pH range of 3-5

PREPARATION METHODS

Synthetic Routes

The synthesis of aluminum sesquichlorohydrate typically involves controlled reactions between aluminum sources and chloride compounds. The general preparation approach involves reacting aluminum chloride with aluminum hydroxide in aqueous solution under specific conditions.

Industrial Production

In industrial settings, the production of aluminum sesquichlorohydrate involves:

• Dissolution of aluminum chloride in water

• Addition of aluminum hydroxide under controlled conditions

• Heating the mixture to facilitate the reaction

• Concentration and purification of the resulting solution

The precise control of reaction conditions, including temperature, pH, and reactant ratios, is crucial for producing aluminum sesquichlorohydrate with the desired properties for specific applications.

APPLICATIONS IN PERSONAL CARE PRODUCTS

Antiperspirant Mechanism

The primary application of aluminum sesquichlorohydrate is in antiperspirant formulations. When applied to the skin, aluminum compounds in antiperspirants demonstrate a specific mechanism of action:

• The compound interacts with proteins in the sweat ducts

• It forms aggregates with sweat proteins, creating gel-like plugs

• These plugs temporarily block eccrine sweat glands

• The blockage significantly reduces perspiration

Research indicates that when aluminum compounds in antiperspirants are applied to the skin, approximately 95% of the aluminum content remains on the skin surface rather than being absorbed into the body.

Formulation Considerations

The incorporation of aluminum sesquichlorohydrate into personal care formulations requires consideration of several factors:

• Concentration limits (typically ≤25% per regulatory guidelines)

• pH of the final formulation

• Compatibility with other ingredients

• Stability in the product matrix

BIOLOGICAL ACTIVITY AND EFFICACY

Clinical Efficacy

Clinical studies examining the efficacy of aluminum compounds in antiperspirants have demonstrated significant perspiration reduction. For aluminum sesquichlorohydrate specifically, research has shown:

Table 2: Clinical Efficacy Parameters

Parameter	Measurement
Mean Sweat Reduction	60-70%
Onset of Action	Approximately 1.14 weeks
Irritation Incidence	Approximately 5%

Comparative Efficacy

When compared with other aluminum compounds used in antiperspirants, aluminum sesquichlorohydrate demonstrates similar efficacy to aluminum chloride but with potentially improved tolerability.

Table 3: Comparative Efficacy of Aluminum Compounds

Compound	Mean Sweat Reduction	Irritation Incidence	Onset of Action
Aluminum Sesquichlorohydrate (20%)	60-70%	5%	1.14 weeks
Aluminum Chloride (20%)	60-70%	30%	1.14 weeks
Aluminum Zirconium Chlorohydrate (15%)	75-80%	10-15%	1-3 days

REGULATORY STATUS

Global Regulatory Framework

Aluminum sesquichlorohydrate is subject to regulatory oversight in various regions worldwide. Regulatory bodies have established specific guidelines regarding:

• Maximum permitted concentrations in consumer products

• Required product labeling

• Safety assessment protocols

• Quality control parameters

Comparison with Other Aluminum Compounds

Table 4: Comparative Properties of Selected Aluminum Compounds

Compound	CAS Number	Aluminum-to-Chloride Ratio	pH Range	FDA Concentration Limit
Aluminum Sesquichlorohydrate	11089-92-2	1.26:1–1.90:1	3-5	≤25%
Aluminum Chlorohydrate	12042-91-0	1.90:1–2.10:1	4-5.5	≤25%
Aluminum Chloride	Multiple	1:3 (Al:Cl)	2-4	≤15%

CURRENT RESEARCH AND FUTURE PERSPECTIVES

Ongoing Research Areas

Current research on aluminum sesquichlorohydrate focuses on several key areas:

• Optimization of formulations for enhanced efficacy and tolerability

• Development of novel delivery systems

• Further investigation of long-term safety profiles

• Exploration of alternative applications beyond personal care products

Future Development Directions

Future developments in aluminum sesquichlorohydrate research may include:

• Advanced analytical methods for characterization

• Novel formulation technologies

• Combination approaches with complementary active ingredients

• Sustainable and environmentally friendly production methods